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Compound of Interest

Compound Name: HIV-1 inhibitor-35

Cat. No.: B15566761 Get Quote

Introduction

HIV-1 Inhibitor-35, also identified as compound 74, is a potent antagonist in HIV-1 research,

demonstrating significant inhibitory effects.[1][2] Proper preparation of stock solutions is a

critical first step for ensuring accuracy and reproducibility in experimental assays, such as

those evaluating antiviral efficacy or mechanisms of action. This document provides a detailed

protocol for the preparation, storage, and handling of a stock solution of HIV-1 Inhibitor-35.

Physicochemical and Bioactivity Data
A summary of the essential quantitative data for HIV-1 Inhibitor-35 is presented in the table

below for quick reference. This information is crucial for accurate calculations and solution

preparation.
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Parameter Value Reference

Synonyms

HIV-1 inhibitor-35, compound

74, CHEMBL4777866, HY-

147552, CS-0513840

[1]

CAS Number 2416971-32-7 [1]

Molecular Formula C₁₃H₁₂Cl₃N₅OS [1]

Molecular Weight 392.69 g/mol [1]

Purity ≥98% (HPLC) [1]

Appearance Solid powder [1]

Solubility 10 mM in DMSO [1]

EC₅₀ (LTR, HEK293 cells) 80 nM [1][2]

EC₅₀ (CMV, HEK293 cells) 70 nM [1][2]

CC₅₀ (HepG2 cells) 40 nM [1][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of HIV-1 Inhibitor-35 in

Dimethyl Sulfoxide (DMSO).

1. Materials and Equipment

HIV-1 Inhibitor-35 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.7% purity

Microcentrifuge tubes (sterile, polypropylene)

Pipettors and sterile pipette tips (calibrated)

Analytical balance (readable to at least 0.1 mg)
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

2. Safety Precautions

Handle HIV-1 Inhibitor-35 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for the compound and for DMSO before beginning

work.

3. Step-by-Step Procedure

3.1. Calculation of Mass

To prepare a 10 mM stock solution, the required mass of HIV-1 Inhibitor-35 must be calculated

based on the desired final volume. The molecular weight is 392.69 g/mol .[1]

Formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock: Mass (mg) = 0.01 mol/L * 0.001 L *

392.69 g/mol * 1000 mg/g = 3.9269 mg

3.2. Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

Carefully weigh out the calculated mass (e.g., 3.93 mg) of HIV-1 Inhibitor-35 powder directly

into the tube.

3.3. Dissolution

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed compound. For the example above, add 1.0 mL of DMSO.
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Cap the tube securely.

Vortex the solution for 1-2 minutes or until the solid powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particulates.

3.4. Aliquoting and Storage

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -20°C for long-term storage.[1]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the HIV-1 Inhibitor-35
stock solution.
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Preparation Phase

Storage Phase

1. Calculate Mass
(e.g., 3.93 mg for 1 mL)

2. Weigh Compound

3. Add DMSO
(e.g., 1 mL)

4. Vortex to Dissolve

5. Aliquot Solution

6. Store at -20°C

Click to download full resolution via product page

Stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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